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Compound of Interest

Compound Name:
4-Amino-5-chloro-2,6-

dimethylpyrimidine

Cat. No.: B1269130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the chemical properties,

synthesis, and potential applications of 4-Amino-5-chloro-2,6-dimethylpyrimidine. This

pyrimidine derivative serves as a crucial intermediate in the development of pharmaceuticals

and agrochemicals.[1] Its structural features make it a valuable building block for creating

bioactive compounds that can target specific biological pathways.[1]

Core Chemical Properties
4-Amino-5-chloro-2,6-dimethylpyrimidine is a crystalline solid.[2] It is structurally similar to

nucleobases, which suggests the potential for forming hydrogen bonds.[3] The compound is

characterized by its high melting point and poor solubility in water.[3]

Table 1: Physicochemical Properties of 4-Amino-5-chloro-2,6-dimethylpyrimidine
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Property Value Source

IUPAC Name
5-chloro-2,6-dimethylpyrimidin-

4-amine
[4]

CAS Number 2858-20-0 [3][4]

Molecular Formula C₆H₈ClN₃ [3][4]

Molecular Weight 157.6 g/mol [3][4]

Melting Point 164.0 °C [3]

Boiling Point 257.1 °C [3]

SMILES CC1=C(C(=NC(=N1)C)N)Cl [3]

Solubility Not soluble in water [3]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4-Amino-5-chloro-
2,6-dimethylpyrimidine. Available data includes Mass Spectrometry and ¹³C NMR.[4]

Table 2: Spectral Data Summary

Technique Data Highlights Source

Mass Spectrometry
Major peaks observed at m/z

157 and 117.
[4]

¹³C NMR
Spectrum available from Wiley-

VCH GmbH.
[4]

¹H NMR
Spectrum available from

Sigma-Aldrich Co. LLC.
[4]

Experimental Protocols
Synthesis of Crystalline Material
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A documented method for producing single crystals of this compound involves its interaction

with carboxylic acids.

Objective: To prepare and characterize cocrystals of 4-amino-5-chloro-2,6-
dimethylpyrimidine.

Methodology:

A hot DMF (Dimethylformamide) solution of 4-amino-5-chloro-2,6-dimethylpyrimidine
(39 mg) is prepared.[5]

A hot DMF solution of a carboxylic acid (e.g., thiophene-2,5-dicarboxylic acid, 43 mg) is

prepared separately.[5]

The two solutions are mixed and warmed for 30 minutes over a water bath.[5]

The mixture is then cooled slowly to room temperature.[5]

Colorless, plate-like crystals are allowed to form over several days.[5]

Characterization: The resulting crystals can be characterized by single-crystal X-ray

diffraction to determine their structure.[2] This technique has confirmed the protonation of the

pyrimidine ring at the N1 position in the presence of acids.[5]

Applications in Research and Development
4-Amino-5-chloro-2,6-dimethylpyrimidine is a versatile building block in medicinal chemistry

and agricultural science.[1] Its unique structure is leveraged to create novel compounds with

enhanced biological activity.[1]

Pharmaceutical Intermediate
This compound is a key intermediate in the synthesis of new pharmaceutical agents.[1] It has

been proposed as a potential candidate for developing treatments for bacterial infections,

including tuberculosis.[3] Its ability to be structurally modified allows researchers to design

compounds that target specific biological pathways, aiming to improve therapeutic results.[1]
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Caption: Workflow for Pharmaceutical Development.

Agrochemical Synthesis
In agriculture, this pyrimidine derivative is used in the formulation of selective herbicides.[1] Its

mechanism of action involves the inhibition of specific enzymes in plants, which makes it a

valuable tool for weed management without harming crops.[1]
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Caption: Application in Agrochemical Synthesis.

Safety and Handling
4-Amino-5-chloro-2,6-dimethylpyrimidine is classified with the following hazard statements:

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation).[3] Appropriate personal protective equipment, including gloves and eye

protection, should be used when handling this chemical.[4] It should be stored in a well-

ventilated place between 10°C and 25°C with the container kept tightly closed.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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